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Compound of Interest

Compound Name: Cdk12-IN-2

Cat. No.: B10788840 Get Quote

Essential Safety and Handling Guide for Cdk12-IN-2
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling and disposal of Cdk12-IN-2, a potent and selective

inhibitor of Cyclin-Dependent Kinase 12 (CDK12). Adherence to these procedures is critical for

personnel safety and environmental protection.

Hazard Identification and Classification
Cdk12-IN-2 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Hazard Statement Code

Harmful if swallowed. H302

Very toxic to aquatic life with long lasting effects. H410
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The following personal protective equipment is mandatory when handling Cdk12-IN-2 to

minimize exposure and ensure safety.

Protection Type Specification Rationale

Hand Protection

Chemotherapy-rated, powder-

free nitrile gloves (ASTM

D6978). Double gloving is

recommended.

To prevent skin contact with

the hazardous drug. The outer

glove should be worn over the

gown cuff and the inner glove

underneath.

Eye and Face Protection
Safety goggles with side-

shields or a full-face shield.

To protect eyes and face from

splashes or aerosols.

Protective Clothing

Impermeable, disposable

gown with long sleeves and

knit cuffs that closes in the

back.

To protect skin and clothing

from contamination. Gowns

should be replaced every 2-3

hours or immediately after a

spill.

Respiratory Protection
A NIOSH-certified N95

respirator mask or higher.

To protect against inhalation of

airborne particles. A fit-tested

respirator is required.

Foot Protection Disposable shoe covers.

To prevent the spread of

contamination outside the work

area.

This table synthesizes recommendations from multiple safety data sheets and hazardous drug

handling guidelines.[1][2][3][4][5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial. The following step-by-step

procedures provide clear guidance for laboratory operations involving Cdk12-IN-2.

Experimental Workflow for Handling Cdk12-IN-2
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Caption: Standard workflow for safely handling Cdk12-IN-2.
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Step-by-Step Handling Protocol
Area Preparation: Designate a specific, well-ventilated area for handling Cdk12-IN-2,

preferably within a chemical fume hood or other containment primary engineering control (C-

PEC). Ensure a spill kit is readily accessible.

Donning PPE: Before entering the designated area, put on all required PPE in the correct

order: shoe covers, inner gloves, gown, N95 respirator, face shield or goggles, and outer

gloves over the gown cuffs.[4]

Handling the Compound:

Weighing: If working with the powdered form, weigh the necessary amount in a ventilated

balance enclosure to prevent aerosolization.

Dissolving: When preparing solutions, handle the compound within a fume hood. Cdk12-
IN-2 is often supplied in a solvent like DMSO.

Storage: Store Cdk12-IN-2 in a tightly sealed container in a cool, well-ventilated area, away

from direct sunlight and ignition sources. Recommended storage is at -20°C for powder or

-80°C when in solvent.[1]

Post-Handling Cleanup:

Thoroughly decontaminate all work surfaces with an appropriate cleaning agent.

Dispose of all contaminated materials as hazardous waste.

Remove PPE in the correct order to avoid self-contamination (remove outer gloves first,

then gown and other PPE, followed by inner gloves).[4]

Wash hands thoroughly with soap and water after removing all PPE.[3]

Disposal Plan
All materials contaminated with Cdk12-IN-2 must be treated as hazardous waste.
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Caption: Waste disposal workflow for Cdk12-IN-2.

Segregation: Do not mix Cdk12-IN-2 waste with non-hazardous trash.

Solid Waste: All disposable PPE (gloves, gowns, shoe covers), contaminated lab supplies

(e.g., pipette tips, tubes), and cleaning materials should be placed in a clearly labeled,

sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a

designated, leak-proof hazardous liquid waste container.

Final Disposal: Dispose of all Cdk12-IN-2 waste through an approved hazardous waste

disposal service, in accordance with local, state, and federal regulations. Avoid release to the

environment.[1]

Mechanism of Action: Cdk12 Inhibition
Cdk12-IN-2 is a potent inhibitor of CDK12 and its homolog CDK13.[6][7] These kinases play a

crucial role in regulating gene transcription by phosphorylating the C-terminal domain (CTD) of
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RNA Polymerase II (RNAP II).[8][9] This phosphorylation is essential for the transition from

transcription initiation to productive elongation, particularly for long genes, including many

involved in the DNA damage response (DDR).[8][10] By inhibiting CDK12, Cdk12-IN-2
prevents this phosphorylation step, leading to premature termination of transcription.[7][10]
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Caption: Cdk12-IN-2 inhibits transcription elongation.

This guide is intended to provide essential, immediate safety and logistical information. Always

refer to the most current Safety Data Sheet (SDS) for Cdk12-IN-2 from your supplier and

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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